Cas no 1021208-05-8 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide
• CAS No: 1021208-05-8
• MF: C₁₇H₁₄F₂N₂O₂
• MW: 316.302071094513
• CID: 6511733
• Update Time: 2025-05-24

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2,6-difluorobenzamide

• Inchi： 1S/C17H14F2N2O2/c1-10(22)21-8-7-11-5-6-12(9-15(11)21)20-17(23)16-13(18)3-2-4-14(16)19/h2-6,9H,7-8H2,1H3,(H,20,23)
• InChI Key： ZMWPBIJWMZSIPB-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C)=O)(=O)C1=C(F)C=CC=C1F

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide

Professional Introduction to N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide (CAS No. 1021208-05-8)

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide (CAS No. 1021208-05-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, represents a promising candidate for further research and development in medicinal applications. The presence of both acetyl and fluoro substituents in its molecular framework suggests potential interactions with biological targets, making it a subject of intense interest for scientists exploring novel therapeutic agents.

The chemical structure of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide consists of a dihydroindole core linked to a benzamide moiety. The dihydroindole ring system is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with various biological receptors. Specifically, the indole scaffold has been widely studied for its role in modulating neurological and immunological pathways. The acetyl group at the 1-position of the indole ring introduces a polar functional group that can enhance solubility and binding affinity, while the fluoro substituents at the 2 and 6 positions of the benzamide ring contribute to metabolic stability and electronic properties that are often favorable in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other complex biological processes. N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide has emerged as a compound of interest in this area due to its structural features that may facilitate binding to specific protein targets. For instance, the dihydroindole moiety can mimic natural ligands that interact with transcription factors and signaling proteins, while the benzamide group provides a rigid scaffold that enhances binding specificity. These characteristics make it a valuable tool for studying protein function and developing novel therapeutic strategies.

The synthesis of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the dihydroindole ring through cyclization reactions followed by functionalization with the acetyl group. Subsequent introduction of fluorine atoms into the benzamide ring typically involves halogenation or metal-catalyzed cross-coupling reactions. The use of advanced synthetic methodologies such as transition-metal catalysis and flow chemistry has been instrumental in improving the efficiency and scalability of these processes.

The pharmacological potential of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary findings suggest that this compound may exhibit inhibitory activity against specific targets by modulating their conformational states or blocking substrate access. Additionally, its structural features may allow for optimization into more potent derivatives through structure-based drug design approaches.

In the context of modern drug discovery, computational modeling and high-throughput screening have played pivotal roles in evaluating the binding affinity and pharmacokinetic properties of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide. Molecular docking studies have been used to predict how this compound might interact with biological macromolecules such as kinases and transcription factors. These simulations provide valuable insights into potential binding modes and can guide experimental efforts by highlighting key residues involved in interactions. Furthermore, virtual screening techniques have enabled researchers to identify analogs with improved pharmacological profiles by systematically evaluating large libraries of compounds.

The future direction of research on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,6-difluorobenzamide lies in translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through rigorous testing phases to assess safety and efficacy in human populations. As our understanding of disease mechanisms continues to evolve, compounds like N-(1-acetyl-2,3-dihydro-1H-indol-6-ylyl-)benzamide will remain at the forefront of therapeutic innovation due to their unique structural features and promising biological activities.

In conclusion, N-(1-acetyl-2,3-dihydro-lH-indol-l -yl) - () - 26difluorbzamidc (CAS No. 1021208 - 05 - 8) is a compelling organic molecule with significant potential in pharmaceutical research. Its intricate structure , functional groups ,and demonstrated interactions with biological targets make it a valuable candidate for further exploration . As advancements in synthetic chemistry , computational modeling, end molecular biology continue ,the therapeutic applications o f this compound are likely to expand ,offering new hope for treating complex diseases . The ongoing investigation into N-(l-acetyI -23dihydr01 H -ind01 -61 yI) -26diflubzarnide underscores thc importance o f interdisciplinary collaboration end innovative approaches i n drug discovery . Through continued research end development ,this compound holds promise as part o f next-generation therapeutic strategies .